(3S)-1-methanesulfonylpyrrolidin-3-ol

• IUPAC Name: (3S)-1-methylsulfonylpyrrolidin-3-ol
• InChI: InChI=1S/C5H11NO3S/c1-10(8,9)6-3-2-5(7)4-6/h5,7H,2-4H2,1H3/t5-/m0/s1
• InChI Key: NOMWMFNPNMHIGI-YFKPBYRVSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(C1)O
• Isomeric SMILES: CS(=O)(=O)N1CC[C@@H](C1)O
• Molecular Formula: C5H11NO3S
• Molecular Weight: 165.21 g/mol

Description

(3S)-1-Methanesulfonylpyrrolidin-3-ol is a chiral pyrrolidine derivative characterized by a methanesulfonyl (-SO₂CH₃) group at the nitrogen atom and a hydroxyl (-OH) group at the 3-position of the pyrrolidine ring. The stereochemistry at the 3-position (S-configuration) confers specificity in biological interactions, making this compound relevant in medicinal chemistry and drug development.

Preparation Methods

The synthesis of (3S)-1-methanesulfonylpyrrolidin-3-ol can be achieved through several synthetic routes. One common method involves the cyclization of appropriate precursors under specific reaction conditions. For instance, the cyclization of a suitable amine with a sulfonyl chloride can yield the desired product. Industrial production methods often involve optimizing these synthetic routes to achieve higher yields and purity. Reaction conditions such as temperature, solvent, and catalysts play a crucial role in the efficiency of the synthesis.

Chemical Reactions Analysis

(3S)-1-methanesulfonylpyrrolidin-3-ol undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as lithium aluminum hydride. Substitution reactions often involve nucleophiles that can replace the methanesulfonyl group or the hydroxyl group. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

(3S)-1-methanesulfonylpyrrolidin-3-ol has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties. In medicine, it is explored for its potential therapeutic applications, such as in the development of new drugs. In industry, it is used in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of (3S)-1-methanesulfonylpyrrolidin-3-ol involves its interaction with specific molecular targets and pathways. The compound can interact with enzymes and receptors, leading to changes in their activity. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects. The exact molecular targets and pathways involved can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues of Pyrrolidine Derivatives

The table below compares (3S)-1-methanesulfonylpyrrolidin-3-ol with structurally related pyrrolidine-based compounds, emphasizing substituent effects and functional group variations.

Compound Name	Substituents on Pyrrolidine Ring	Molecular Weight (g/mol)	Key Functional Groups	Biological/Physicochemical Relevance	Source
(3S)-1-Methanesulfonylpyrrolidin-3-ol	-SO₂CH₃ at N1; -OH at C3 (S-configuration)	179.23	Methanesulfonyl, hydroxyl	Enhanced metabolic stability; chiral specificity	Synthetic
1-(2-Phenylethyl)pyrrolidin-3-ol	-CH₂CH₂Ph at N1; -OH at C3 (R/S)	205.29	Phenethyl, hydroxyl	Lipophilicity increases; CNS-targeting potential	Synthetic
(3S,4S)-4-((R)-1-Phenylethylamino)-1-tosylpyrrolidin-3-ol	-SO₂C₆H₄CH₃ at N1; -NHCH(CH₂Ph) at C4	416.51	Tosyl, phenylethylamino, hydroxyl	Complex stereochemistry; potential kinase inhibition	Pharmaceutical
1-Methyl-5-oxopyrrolidine-3-carboxylic acid	-CH₃ at N1; -COOH, -O at C5	157.14	Carboxylic acid, ketone	Hydrogen-bonding; pH-dependent solubility	Natural/Synthetic

Functional Group Impact on Properties

• Methanesulfonyl vs. Tosyl Groups : The methanesulfonyl group in (3S)-1-methanesulfonylpyrrolidin-3-ol is less sterically hindered than the tosyl group (para-toluenesulfonyl) in the compound from . This difference reduces molecular weight (179.23 vs. 416.51 g/mol) and improves aqueous solubility, critical for oral bioavailability .
• Hydroxyl Group Position and Stereochemistry : The (S)-configuration at C3 distinguishes this compound from analogues like 1-(2-phenylethyl)pyrrolidin-3-ol (), where stereochemistry modulates binding to chiral targets (e.g., enzymes or receptors) .